Cas no 87822-17-1 (1,3-Cyclohexanedione, 5-(3,5-dimethylphenyl)-)

• Product Name: 1,3-Cyclohexanedione, 5-(3,5-dimethylphenyl)-
• CAS No: 87822-17-1
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 651990
• PubChem ID: 52939082
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 5-(3,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 5-(3,5-dimethylphenyl)-
• 5-(3,5-dimethylphenyl)cyclohexane-1,3-dione
• AKOS019913138
• CHEMBL1939008
• SCHEMBL12676490
• 87822-17-1
• DTXSID60680645

• Inchi： 1S/C14H16O2/c1-9-3-10(2)5-11(4-9)12-6-13(15)8-14(16)7-12/h3-5,12H,6-8H2,1-2H3
• InChI Key： MKXIOMJWYCENJQ-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(C2C=C(C)C=C(C)C=2)C1)=O

Computed Properties

• Exact Mass: 216.115029749g/mol
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.1Ų